[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester

• IUPAC Name: benzyl N-[[(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidin-2-yl]methyl]carbamate
• InChI: InChI=1S/C16H23N3O3/c1-12(17)15(20)19-9-5-8-14(19)10-18-16(21)22-11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11,17H2,1H3,(H,18,21)/t12-,14-/m0/s1
• InChI Key: FPBNNERSUMQJAK-JSGCOSHPSA-N
• Canonical SMILES: CC(C(=O)N1CCCC1CNC(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)N1CCC[C@H]1CNC(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

The compound [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester (CAS: 1401668-44-7) is a pyrrolidine-based carbamate derivative with a molecular weight of 319.40 g/mol . Its structure features an (S)-configured pyrrolidine ring linked to a 2-amino-propionyl group and a benzyl ester moiety.

Preparation Methods

The synthesis of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester can be achieved through several methods. One common approach involves the Steglich esterification, which is a mild reaction that allows the conversion of sterically demanding and acid-labile substrates . This method typically involves the use of dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts to form the ester bond. The reaction conditions usually include room temperature and an inert atmosphere to prevent unwanted side reactions.

Chemical Reactions Analysis

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, especially at the ester or amide functional groups, using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Scientific Research Applications

Medicinal Chemistry

The compound has been explored for its potential as an antiviral agent. Research indicates that derivatives of carbamic acids can exhibit significant biological activity, including inhibition of viral replication. Such compounds are often designed to enhance selectivity and reduce toxicity in therapeutic applications.

Neuropharmacology

Studies have shown that pyrrolidine derivatives can modulate neurotransmitter systems, potentially impacting conditions such as anxiety and depression. The specific structural features of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester may contribute to its efficacy in targeting receptors involved in these pathways.

Enzyme Inhibition

The compound's ability to interact with enzymes makes it a candidate for the development of enzyme inhibitors. This is particularly relevant in the context of diseases where enzyme activity is dysregulated, such as cancer or metabolic disorders.

Peptide Synthesis

Due to its functional groups, this compound can serve as a building block in the synthesis of peptides and other complex molecules. Its incorporation into peptide chains can enhance stability and bioactivity, making it valuable in drug design.

Case Studies

Study	Focus	Findings
Antiviral Activity	Evaluation of carbamate derivatives	Demonstrated significant antiviral properties against specific viral strains, suggesting potential for therapeutic use .
Neuropharmacological Effects	Investigation of pyrrolidine derivatives	Found modulation of serotonin and dopamine receptors, indicating possible applications in treating mood disorders .
Enzyme Inhibition	Screening for enzyme inhibitors	Identified several targets where the compound showed promising inhibitory effects, supporting further development as a therapeutic agent .

Mechanism of Action

The mechanism of action of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Pyrrolidine vs. Piperidine Derivatives

A key structural distinction lies in the central heterocyclic ring. For example:

• [(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester (CAS: 1401666-78-1) replaces the pyrrolidine ring with a piperidine ring, increasing ring size from 5- to 6-membered.
• [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS: 1401668-72-1) further modifies the ester group to tert-butyl, reducing polarity and enhancing lipophilicity (density: 1.10 g/cm³ vs. ~1.14 g/cm³ for benzyl esters) .

Functional Group Modifications

• Amino Acid Side Chains: Compounds like [1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester (CAS: 1353973-66-6) replace the 2-amino-propionyl group with a simpler 2-amino-acetyl group, reducing molecular weight to 291.35 g/mol. This simplification may improve synthetic accessibility but reduce conformational rigidity .
• Hydroxyl and Siloxy Groups : Derivatives such as (5S)-[6-(tert-Butyl-dimethyl-silanyloxy)-5-(2-oxo-pyrrolidin-1-yl)-hexyl]-carbamic acid benzyl ester introduce protective groups (e.g., silanyloxy), enhancing stability during multi-step syntheses .

Physicochemical Properties

Compound (CAS)	Molecular Weight (g/mol)	Density (g/cm³)	Boiling Point (°C)	Key Structural Feature
Target (1401668-44-7)	319.40	N/A	N/A	Pyrrolidine, benzyl ester
CAS 1401668-72-1	285.38	1.10	412.7	Piperidine, tert-butyl ester
CAS 1401666-94-1	361.48	N/A	N/A	Piperidine, ethyl-carbamate
CAS 1354033-31-0	347.45	1.14	505.8	Piperidine, isopropyl-carbamate

The target compound’s intermediate molecular weight positions it between smaller analogs (e.g., CAS 1353973-66-6 at 291.35 g/mol) and bulkier derivatives like CAS 1401666-94-1 (361.48 g/mol) . Higher boiling points in piperidine derivatives (e.g., 505.8°C for CAS 1354033-31-0) correlate with increased molecular complexity .

Research Implications

The structural flexibility of this compound class allows tuning for specific applications:

• Peptidomimetics : Pyrrolidine rings mimic proline residues, while piperidine analogs may enhance metabolic stability .
• Prodrug Potential: Benzyl esters serve as protective groups, enabling controlled release of active amines in vivo .

Biological Activity

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester, also known by its CAS number 1354029-31-4, is a compound of significant interest in medicinal chemistry due to its structural features and potential biological activities. This article explores its biological activity, synthesis, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{17}H_{25}N_{3}O_{3}$, with a molecular weight of 319.4 g/mol. The structure includes a pyrrolidine ring, which is known to enhance biological activity through various mechanisms. The presence of the carbamic acid functional group contributes to its interaction with biological targets.

The biological activity of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester primarily involves its action as an inhibitor of specific enzymes and receptors. Research indicates that the compound exhibits potent inhibition against N-acylethanolamine acid amidase (NAAA), an enzyme implicated in pain and inflammation pathways.

In a study conducted on rat models, the compound demonstrated an IC50 value of 127 nM for NAAA inhibition, indicating strong potency compared to other known inhibitors in this class . This suggests that the compound may have therapeutic potential in treating pain-related conditions.

In Vitro Studies

In vitro studies have explored the antiproliferative effects of related compounds in various cancer cell lines. For instance, compounds with similar structural features were tested against human cervix carcinoma (HeLa) and human T-lymphocyte cells (CEM), showing varied levels of cytotoxicity. The structure-activity relationship (SAR) analyses revealed that modifications to the side chains significantly influenced the biological activity .

Synthesis and Structural Variants

The synthesis of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester typically involves chiral building blocks to ensure the desired stereochemistry. Various synthetic routes have been documented, emphasizing the importance of reaction conditions in achieving high yields and purity.

Table 1: Summary of Biological Activities

Compound Name	Target Enzyme	IC50 (nM)	Biological Effect
[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester	NAAA	127	Pain relief potential
Related Compound A	CSNK2A	<100	Anticancer activity
Related Compound B	Unknown	>1000	No significant effect

Q & A

Q. What are the recommended methods for synthesizing this compound in a research setting?

The synthesis involves sequential reactions:

• Esterification : React the carboxylic acid precursor with benzyl alcohol under acidic catalysis (e.g., H₂SO₄) to form the benzyl ester.
• Amide Coupling : Use coupling reagents like EDC/HOBt to link the pyrrolidine moiety to the amino-propionyl group.
• Purification : Column chromatography (silica gel, gradient elution with ethyl acetate/hexane) ensures high purity (>95%). Monitor progress via TLC. Safety protocols (PPE, fume hood) must be followed to handle intermediates.

Q. What analytical techniques confirm the compound’s structural integrity?

• NMR : Key signals include benzyl ester protons (δ 5.1–5.3 ppm, AB quartet), pyrrolidine CH-N (δ 3.0–3.5 ppm), and amide NH (δ 6.5–7.0 ppm).
• HPLC-MS : Verify molecular weight (e.g., m/z 382.4 for related benzyl esters) and purity (>98%).
• Chiral HPLC : Use polysaccharide columns (e.g., Chiralpak AD-H) to confirm enantiomeric excess (>99%).

Q. What safety protocols are essential for handling this compound?

• PPE : Gloves, goggles, and lab coats.
• Ventilation : Work in a fume hood to avoid inhalation of dust.
• Storage : Keep in sealed containers at 2–8°C, away from oxidizers.
• Waste Disposal : Collect in chemically resistant containers; contract licensed waste management for incineration.

Advanced Research Questions

Q. How can stereochemical integrity be maintained during synthesis?

• Low-Temperature Coupling : Perform amide bond formation at 0–5°C to minimize racemization.
• Chiral Reagents : Use HATU/DIPEA for reduced side reactions.
• Real-Time Monitoring : Track enantiopurity via chiral HPLC and confirm with circular dichroism (CD) spectroscopy.

Q. How do researchers resolve discrepancies in biological activity data across studies?

• Purity Validation : Ensure >98% purity via HPLC and exclude degradation products (e.g., hydrolyzed ester via LC-MS).
• Assay Standardization : Use isoform-specific substrates (e.g., BATCP for HDAC6 inhibition assays) and control for buffer conditions (pH, ionic strength).
• Structural Confirmation : Cross-validate with X-ray crystallography or NOESY NMR for 3D conformation.

Q. What strategies mitigate instability of the benzyl carbamate group in physiological conditions?

• Serum Stability Studies : Incubate the compound in fetal bovine serum (FBS) and analyze degradation via LC-MS.
• Prodrug Design : Modify the ester group with enzymatically cleavable protectants (e.g., p-nitrobenzyl) to enhance stability.
• Accelerated Stability Testing : Expose to 40°C/75% RH for 4 weeks to predict shelf-life.

Q. How is the compound’s enzyme inhibition potential evaluated experimentally?

• Kinetic Assays : Measure IC₅₀ values against purified enzymes (e.g., HDAC isoforms) using fluorogenic substrates.
• Selectivity Profiling : Compare inhibition rates across enzyme families (e.g., proteases vs. esterases).
• Cellular Uptake Studies : Use fluorescently tagged analogs and confocal microscopy to assess intracellular localization.

Data Contradiction & Experimental Design

Q. How to address conflicting reports on the compound’s solubility?

• Solvent Screening : Test solubility in DMSO, PBS, and ethanol with nephelometry.
• Temperature Dependence : Measure solubility at 25°C vs. 37°C.
• Co-solvent Systems : Use cyclodextrins or surfactants (e.g., Tween-80) to enhance aqueous solubility.

Q. What experimental controls are critical for reproducibility in SAR studies?

• Negative Controls : Include analogs lacking the benzyl ester group.
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinities to rule out nonspecific interactions.
• Batch-to-Batch Consistency : Validate purity and stereochemistry for each synthesis batch.

Methodological Best Practices

Q. How to optimize reaction yields during scale-up?

• Catalyst Screening : Test Pd/C or enzyme-mediated esterification for greener synthesis.
• Process Analytical Technology (PAT) : Use in-line FTIR to monitor reaction endpoints.
• Design of Experiments (DoE) : Apply factorial design to optimize temperature, solvent ratios, and reagent stoichiometry.

Q. What advanced techniques characterize degradation pathways?

• Forced Degradation Studies : Expose to acid/base, heat, and UV light; analyze products via HR-MS/MS.
• Computational Modeling : Use DFT calculations to predict hydrolysis sites.
• Stability-Indicating Assays : Develop HPLC methods resolving parent compound and degradation products.